(3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 3-ethoxy-N-pyridin-2-ylpyridin-2-amine
• InChI: InChI=1S/C12H13N3O/c1-2-16-10-6-5-9-14-12(10)15-11-7-3-4-8-13-11/h3-9H,2H2,1H3,(H,13,14,15)
• InChI Key: QXDACVHUAQTTKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(N=CC=C1)NC2=CC=CC=N2

Description

(3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine is an organic compound that features a pyridine ring substituted with an ethoxy group at the 3-position and an amine group at the 2-position. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine typically involves the reaction of 3-ethoxypyridine with a suitable amine source under controlled conditions. One common method involves the use of 3-ethoxypyridine-2-amine as a starting material, which is then subjected to various chemical reactions to introduce the pyridin-2-yl group .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts and specific reaction environments to facilitate the desired chemical transformations.

Chemical Reactions Analysis

Types of Reactions

(3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while substitution reactions can produce a variety of functionalized pyridine derivatives.

Scientific Research Applications

(3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which (3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine exerts its effects involves its interaction with specific molecular targets and pathways. These interactions can influence various biochemical processes, although detailed studies are required to fully elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

3-Ethoxypyridin-2-amine: A closely related compound with similar structural features.

(3-Methoxypyridin-2-yl)methanol: Another similar compound with a methoxy group instead of an ethoxy group.

Uniqueness

(3-Ethoxy-pyridin-2-yl)-pyridin-2-yl-amine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various research applications and distinguishes it from other similar compounds.